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Compound of Interest

Compound Name: FH1

Cat. No.: B001372 Get Quote

Application Notes and Protocols: FH1 Small
Molecule
For Researchers, Scientists, and Drug Development Professionals

Abstract
FH1 is a small molecule that has been identified as a potent enhancer of the differentiation and

maturation of induced pluripotent stem cells (iPSCs) into hepatocytes. Its application in stem

cell research and drug development holds significant promise for generating functional human

hepatocytes for disease modeling, toxicology screening, and regenerative medicine. This

document provides detailed protocols for the proper dissolution and storage of FH1, ensuring

its stability and efficacy in experimental settings.

Physicochemical Properties and Storage
A summary of the key physicochemical properties and recommended storage conditions for

FH1 is provided in the table below. Adherence to these guidelines is crucial for maintaining the

integrity and activity of the compound.
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Property Value Source

Molecular Weight 282.34 g/mol [1][2]

Formula C₁₇H₁₈N₂O₂ [1][2]

CAS Number 2719-05-3 [1]

Purity ≥98% [3]

Appearance White to off-white powder

Storage (Powder)
Store at -20°C for up to 3

years.
[1]

Storage (Stock Solution)

Store in aliquots at -80°C for

up to 1 year or at -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[1]

Solubility Data
The solubility of FH1 in various solvents is critical for the preparation of stock solutions. The

following table summarizes the reported solubility data. It is highly recommended to use fresh,

anhydrous DMSO for dissolution as moisture can reduce solubility.[1]

Solvent Solubility Source

DMSO Up to 100 mM

56 mg/mL (~198.34 mM) [1]

5 mg/mL [3]

Ethanol Insoluble [1]

0.5 mg/mL [3]

Water Insoluble [1]

DMF 2 mg/mL [3]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [3]
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Experimental Protocols
Preparation of FH1 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of FH1 in DMSO.

Materials:

FH1 small molecule powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Allow the vial of FH1 powder to equilibrate to room temperature before opening to prevent

condensation of moisture.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the

vial of FH1 powder. For example, to a vial containing 1 mg of FH1 (MW: 282.34), add 354.2

µL of DMSO.

Vortex the solution thoroughly until the FH1 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

Workflow for FH1 Stock Preparation and Storage

Stock Solution Preparation

Storage

Start: FH1 Powder Equilibrate to Room Temperature Add Anhydrous DMSO Vortex/Sonicate to Dissolve Aliquot into Single-Use Tubes

Long-term: -80°C (up to 1 year)Recommended

Short-term: -20°C (up to 1 month)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of FH1 stock solutions.

General Protocol for Use in Cell Culture
This protocol provides a general guideline for using the FH1 stock solution to treat cells in

culture, such as during iPSC differentiation into hepatocytes. The final concentration of FH1
and the treatment duration should be optimized for the specific cell type and experimental

design.

Materials:

Prepared FH1 stock solution (10 mM in DMSO)

Cell culture medium appropriate for your experiment

Cells in culture

Procedure:

Thaw a single-use aliquot of the FH1 stock solution at room temperature.
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Dilute the FH1 stock solution into the pre-warmed cell culture medium to achieve the desired

final working concentration. For example, to achieve a 10 µM final concentration, dilute the

10 mM stock solution 1:1000 in the culture medium.

Ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells

(typically ≤ 0.1%).

Remove the existing medium from the cells and replace it with the medium containing FH1.

Incubate the cells for the desired period, refreshing the medium containing FH1 as required

by the specific protocol.

Signaling and Application
FH1 promotes the differentiation and maturation of iPSC-derived hepatocytes. While the

precise molecular mechanism is still under investigation, it is known to enhance hepatocyte-

specific functions.[1][3]

Logical Flow of FH1 Application in iPSC Differentiation
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Caption: Logical diagram illustrating the application of FH1 in iPSC-derived hepatocyte

differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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